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Compound of Interest

Compound Name: 2-(2-Chloroethyl)-4-methylthiazole

Cat. No.: B15363455

Get Quote

Part 1: Executive Safety & Technical Assessment[1]
[3][4]
The Compound Profile
2-(2-Chloroethyl)-4-methylthiazole (often structurally identified as 5-(2-chloroethyl)-4-

methylthiazole or Clomethiazole base) is a halogenated thiazole derivative.[1][2][3] It functions

as a critical intermediate in the synthesis of Vitamin B1 (thiamine) and sedative-hypnotic

pharmaceuticals.[1][2][3]

Unlike standard organic solvents, this compound possesses a unique dual-hazard profile: it is a

halogenated alkylating agent with potent neuropharmacological activity

(sedative/anticonvulsant properties).[1][3] Improper disposal poses not just environmental risks,

but immediate biological hazards to waste handling personnel.[2]
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Property Specification Operational Implication

CAS Number
533-45-9 (Free Base) 6001-

74-7 (HCl Salt)

Verify CAS on SDS to

determine physical state

(Liquid vs. Solid).[1][2][3]

Physical State
Viscous Oil (Base) Crystalline

Solid (HCl Salt)

Dictates spill cleanup method

(Absorbent vs. Wet Sweeping).

[1][3]

Boiling Point ~92°C (at 7 mmHg)

Low volatility but thermally

stable; requires high-temp

incineration.[1][2][3]

Primary Hazards
Skin/Eye Irritant (H315,

H319)Neurotoxic (Sedative)

Do not treat as general organic

waste.[1][3] Skin absorption

can lead to systemic effects.[2]

[3]

Waste Class Halogenated Organic

Strictly Segregate. Chlorine

content requires specific

incineration protocols to

prevent dioxin formation.[1][3]

Part 2: Pre-Disposal Handling & Segregation[1][3][4]
The "Halogen Rule" (Critical)
The presence of the chloroethyl group mandates that this chemical be segregated into

Halogenated Waste Streams.[1][2][3]

NEVER mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless the entire

container is designated for halogenated disposal.[1][2]

NEVER mix with strong oxidizers or acids, as this can liberate toxic chloride fumes or cause

exothermic decomposition.[2][3]

Container Compatibility[1][2][3][4]
Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://en.wikipedia.org/wiki/Clomethiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://en.wikipedia.org/wiki/Clomethiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://en.wikipedia.org/wiki/Clomethiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://en.wikipedia.org/wiki/Clomethiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://en.wikipedia.org/wiki/Clomethiazole
https://en.wikipedia.org/wiki/Clomethiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-methylthiazole
https://www.chemicalbook.com/msds/2-chloro-4-methyl-thiazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15363455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid: Low-grade metals (aluminum) which may react with the alkyl halide moiety over time.

[1][3]

Part 3: Step-by-Step Disposal Protocol
Phase A: Waste Characterization
Before disposal, determine the state of your waste.[2] Is it the pure chemical, a reaction

mixture, or contaminated debris?

Phase B: Operational Workflow
Scenario 1: Liquid Waste (Reaction Mixtures / Mother Liquors)
[1][2][3]

pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction involved acids

(common in thiazole synthesis), neutralize carefully with Sodium Bicarbonate before bottling.

[2]

Segregation: Pour into a container explicitly labeled "HAZARDOUS WASTE -

HALOGENATED SOLVENTS."[3]

Labeling: List the full chemical name. Do not use abbreviations like "CMTZ."

Add Warning: "Contains Halogenated Organics – Potential Neurotoxin."[2][3]

Scenario 2: Solid Waste (Expired Salts / Contaminated PPE)[1]
[2][3]

Double Bagging: Place the solid waste (or contaminated silica gel/filter paper) into a clear

polyethylene bag (4 mil thickness minimum).[1][2][3]

Sealing: Zip-tie or tape the bag shut to prevent dust generation.[3]

Secondary Containment: Place the sealed bag into a rigid waste drum (fiber or poly drum)

designated for "Solid Hazardous Waste (Halogenated)."

Scenario 3: Empty Containers
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Triple Rinse: Rinse the empty bottle three times with a small volume of a compatible solvent

(e.g., Ethanol or Dichloromethane).[2][3]

Rinsate Disposal: Pour the rinsate into the Liquid Halogenated Waste container (see

Scenario 1).

Defacing: Cross out the original label and mark as "Empty - Triple Rinsed."

Part 4: Emergency Protocols (Spill Management)
Immediate Action: Evacuate the immediate area if the spill exceeds 100 mL.

Spill Type Absorbent Material Cleanup Procedure

Liquid Spill
Vermiculite or Universal

Polypropylene Pads

1.[1][2][3] Don double nitrile

gloves & respirator.2.[2][3]

Dike the spill from the outside

in.3.[2][3] Absorb and shovel

into a hazardous waste pail.

Solid Spill Wet Paper Towels (to dampen)

1. Avoid dry sweeping (dust

hazard).2.[2][3] Cover with wet

towels to suppress dust.3.[2][3]

Scoop into a bag; seal

immediately.

Part 5: Visualizing the Disposal Logic
The following diagram illustrates the decision matrix for handling 2-(2-Chloroethyl)-4-
methylthiazole waste streams.
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Waste Generation:
2-(2-Chloroethyl)-4-methylthiazole

Determine Physical State

Liquid / Solution

Reaction Mix/Oil

Solid / Debris / PPE

Salts/Silica/Gloves

Check pH
(Is it Acidic?)

Double Bag (Polyethylene)
Place in Rigid Drum

Neutralize with
Sodium Bicarbonate

pH < 5

Segregate into
HALOGENATED Waste Stream

pH 6-8

Labeling:
'Hazardous Waste - Halogenated'

'Toxic - Neuroactive'

Handover to EHS
for High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of halogenated thiazole waste.
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Part 6: References & Regulatory Grounding[1][3][4]
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 10783, Clomethiazole.[2][3] Retrieved from [Link][1][2][3]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual: Hazardous Waste Identification.[1][2][3] Retrieved from [Link]

European Chemicals Agency (ECHA).Substance Information: 5-(2-chloroethyl)-4-

methylthiazole.[1][3][4] Retrieved from [Link][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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